
Procion Yellow H-E 4R: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Procion Yellow H-E 4R

Cat. No.: B14479417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Procion Yellow H-E 4R, a bright yellow reactive dye, is a versatile molecule with significant

applications across various scientific disciplines. While traditionally used in the textile industry

for its ability to form covalent bonds with cellulosic fibers, its fluorescent properties have made

it a valuable tool in biological research, particularly in neuroscience as a neuronal tracer. This

guide provides an in-depth overview of its technical specifications, applications, and relevant

experimental protocols.

Chemical and Physical Properties
Procion Yellow H-E 4R is also known by its Colour Index name, C.I. Reactive Yellow 84.

There can be some variability in the reported CAS numbers and molecular formulas, likely due

to different salt forms or isomers. The most frequently cited details are provided below.
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Property Value Reference

CAS Number 61951-85-7 [1][2]

Alternative CAS Number 68133-40-4

Molecular Formula C₅₆H₃₈Cl₂N₁₄Na₆O₂₀S₆ [1][2]

Molecular Weight 1628.22 g/mol [1][2]

Appearance Yellow homogeneous powder [1]

Solubility Soluble in water [1]

Applications in Scientific Research
Procion Yellow H-E 4R's utility in research stems from its nature as a multifunctional dye.[3] It

serves as a fluorescent dye, making it a valuable tool for labeling and chemical stain analysis in

biological experiments.[3]

Neuroscience
In neuroscience, Procion dyes are utilized for the fluorescent labeling of neurons.[2] This allows

for the visualization of neuronal morphology and the tracing of neural pathways. The dye can

be introduced into individual neurons and its fluorescence allows for detailed microscopic

examination.

Vascular Pathology
The dye has been employed in studying the pathology of arterial and venous walls.[4] It stains

connective tissues, matrix, and elastic elements, and its penetration into cells can indicate

membrane pathology.[4]

Experimental Protocols
Intracellular Staining of Neurons (Adapted Protocol)
This protocol is a generalized procedure for intracellular staining and can be adapted for use

with Procion Yellow H-E 4R for neuronal tracing.
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Materials:

Procion Yellow H-E 4R solution (e.g., 2-5% in sterile saline or potassium acetate)

Micropipettes or sharp microelectrodes

Fixative solution (e.g., 4% paraformaldehyde in phosphate-buffered saline - PBS)

Mounting medium

Fluorescence microscope

Procedure:

Preparation of Tissue: Prepare the neural tissue of interest (e.g., brain slices, whole-mount

preparations).

Dye Injection: Using a micropipette or microelectrode, iontophoretically or by pressure

injection, introduce the Procion Yellow H-E 4R solution into the target neuron.

Incubation/Diffusion: Allow time for the dye to diffuse throughout the neuron's processes.

This duration can vary from minutes to hours depending on the cell type and size.

Fixation: Fix the tissue with 4% paraformaldehyde in PBS to preserve the cellular structure.

Washing: Wash the tissue with PBS to remove excess fixative.

Mounting: Mount the tissue on a microscope slide using an appropriate mounting medium.

Visualization: Observe the stained neuron using a fluorescence microscope with the

appropriate filter set for Procion Yellow.
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Preparation

Staining

Processing & Visualization

Prepare Neural Tissue

Inject Dye into Neuron

Prepare Procion Yellow Solution

Allow for Dye Diffusion

Fix Tissue

Wash Tissue

Mount for Microscopy

Visualize under Fluorescence Microscope
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Pre-treatment

Dyeing Process

Post-treatment

Scour and Bleach Fabric

Prepare Dye Bath

Add Procion Yellow H-E 4R

Introduce Cotton Fabric

Add Electrolyte

Add Alkali for Fixation

Rinse

Soap at High Temperature

Final Rinse and Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14479417?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/procion-yellow-h-e-4r.html
https://pubmed.ncbi.nlm.nih.gov/6333265/
https://pubmed.ncbi.nlm.nih.gov/6333265/
https://www.kumc.edu/documents/flow/Intracellular%20Staining%20Methods%20and%20Notes.pdf
https://pubmed.ncbi.nlm.nih.gov/1443762/
https://pubmed.ncbi.nlm.nih.gov/1443762/
https://www.benchchem.com/product/b14479417#procion-yellow-h-e-4r-cas-number
https://www.benchchem.com/product/b14479417#procion-yellow-h-e-4r-cas-number
https://www.benchchem.com/product/b14479417#procion-yellow-h-e-4r-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14479417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14479417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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